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Compound of Interest

Compound Name: Linolenic acid glycidyl ester

Cat. No.: B131873 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with potential hazards. This guide provides

immediate and essential safety protocols, operational plans, and disposal procedures for

Linolenic acid glycidyl ester.

Warning: Linolenic acid glycidyl ester is hydrolyzed in the body to form glycidol, a substance

recognized as a carcinogen[1][2][3]. The toxicological properties of the ester itself have not

been fully investigated[4]. Therefore, handling this compound requires strict adherence to

safety protocols to minimize exposure.

Physical and Chemical Properties
A summary of the known quantitative data for Linolenic acid glycidyl ester is provided below.

Property Value

CAS Number 51554-07-5[1]

Molecular Formula C₂₁H₃₄O₃[1]

Molecular Weight 334.5 g/mol [1]

Form A solution in methyl acetate[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Linolenic acid
glycidyl ester to prevent skin and eye contact, inhalation, and ingestion.

Protection Type Equipment

Eye and Face Protection
Tight-sealing safety goggles and a face shield

are required.

Skin Protection

Wear protective gloves and appropriate

protective clothing to prevent skin exposure. A

lab coat or apron is necessary.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced[4]. Work in a well-ventilated area,

preferably under a chemical fume hood.

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of Linolenic acid glycidyl ester
throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, well-ventilated area, away from heat and sources of ignition[4][5].

Keep the container tightly closed to prevent inhalation of vapors[4].

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents[4][5].

2. Handling and Use:

Always handle Linolenic acid glycidyl ester within a certified chemical fume hood to

ensure adequate ventilation[4].
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation[4][5].

Avoid direct contact with skin, eyes, and clothing[4][5].

Wash hands, face, and any exposed skin thoroughly after handling[4].

Do not eat, drink, or smoke in the area where the chemical is handled.

3. First Aid Procedures:

Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice/attention[4].

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Remove

and wash contaminated clothing before

reuse[4].

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

poison center or doctor/physician if you feel

unwell[4].

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Seek

immediate medical attention[4].

Spill Response Protocol
In the event of a spill, follow this protocol to ensure a safe and effective cleanup.

Workflow for Chemical Spill Response
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Caption: Workflow for handling a chemical spill.

Experimental Protocol for Spill Cleanup:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Assess the Spill: Determine the extent of the spill. For large spills, evacuate the laboratory

and contact your institution's emergency response team. For small, manageable spills,

proceed with the following steps.

Don PPE: Put on the appropriate personal protective equipment, including a respirator,

chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to dike and contain the spill.

Clean Up: Carefully absorb the spilled material, working from the outside of the spill inwards

to prevent spreading.

Dispose of Waste: Collect the absorbent material and any contaminated items in a suitable,

sealable container for hazardous waste disposal. Label the container clearly.

Decontaminate: Clean the spill area with soap and water.

Report: Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plan
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All waste containing Linolenic acid glycidyl ester must be treated as hazardous waste.

Waste Collection: Collect all waste materials, including contaminated PPE and cleanup

supplies, in a designated and properly labeled hazardous waste container.

Container Labeling: Ensure the waste container is clearly labeled with the chemical name

and associated hazards.

Disposal: Dispose of the waste through your institution's approved hazardous waste disposal

program. Do not pour any waste down the drain[4]. Follow all local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

